N-(4-methoxybenzyl)-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide
• InChI: InChI=1S/C16H19N5O2/c1-23-14-5-3-12(4-6-14)9-19-16(22)21-10-13(11-21)20-15-17-7-2-8-18-15/h2-8,13H,9-11H2,1H3,(H,19,22)(H,17,18,20)
• InChI Key: GXOFRYNQHFXNDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CC(C2)NC3=NC=CC=N3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

N-(4-methoxybenzyl)-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide, also known as MPAC, is a chemical compound that has gained attention in the scientific community due to its potential use in drug development. MPAC is a member of the azetidine family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of new ligands, such as 3-(2-amino-5-(3,4,5-tri-methoxybenzyl)pyrimidin-4-ylamino)-5,5-dimethylcyclohex-2-enone, have been explored. These studies involve advanced spectroscopic techniques for identifying and characterizing the compounds and their mixed ligand complexes with metal ions, evaluating their potential biological activities (Kadhom, Numan, & Atiyah, 2022).

Antimicrobial and Antitubercular Activities

• Novel pyrimidine-azetidinone analogues have been synthesized and evaluated for their antioxidant, in vitro antimicrobial, and antitubercular activities. These compounds were tested against bacterial, fungal strains, and Mycobacterium tuberculosis, providing insights into designing new antibacterial and antituberculosis compounds based on molecular studies (Chandrashekaraiah et al., 2014).

Cytotoxic Activities

• Research has focused on synthesizing novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, investigating their in vitro cytotoxic activities against various cancer cell lines. These studies are crucial for understanding the potential anticancer properties of these compounds (Hassan, Hafez, & Osman, 2014).

Histone Deacetylase Inhibition

• N-(2-Aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) has been designed, synthesized, and biologically evaluated as an isotype-selective small molecule histone deacetylase (HDAC) inhibitor. This compound shows significant antitumor activity, highlighting its potential as an anticancer drug (Zhou et al., 2008).

Antidepressant and Nootropic Agents

• The synthesis and pharmacological activity of pyridine-4-carbohydrazides and their 2-azetidinone derivatives have been investigated for their potential antidepressant and nootropic effects. This research provides valuable insights into the central nervous system (CNS) activity of these compounds, suggesting their utility in developing new therapeutic agents (Thomas, Nanda, Kothapalli, & Hamane, 2016).